Cas no 549488-78-0 (2-Amino-5-ethoxybenzonitrile)
2-Amino-5-ethoxybenzonitrile structure
Product Name:2-Amino-5-ethoxybenzonitrile
CAS No:549488-78-0
MF:C9H10N2O
MW:162.188501834869
CID:943104
PubChem ID:9964183
Update Time:2025-04-19
2-Amino-5-ethoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2-amino-5-ethoxy-
- 549488-78-0
- ZWA48878
- BS-28817
- AKOS017518400
- DTXSID101304692
- SB75981
- DB-325950
- SCHEMBL11796509
- Benzonitrile, 2-amino-5-ethoxy-
- 2-Amino-5-ethoxybenzonitrile
- EN300-1230863
-
- Inchi： 1S/C9H10N2O/c1-2-12-8-3-4-9(11)7(5-8)6-10/h3-5H,2,11H2,1H3
- InChI Key： XEWLJDPOAWFEGL-UHFFFAOYSA-N
- SMILES： O(CC)C1C=CC(=C(C#N)C=1)N
Computed Properties
- Exact Mass: 162.079312947g/mol
- Monoisotopic Mass: 162.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 59Ų
2-Amino-5-ethoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR954345-1g |
2-Amino-5-ethoxybenzonitrile |
549488-78-0 | 98% | 1g |
£185.00 | 2025-02-20 | |
| Apollo Scientific | OR954345-5g |
2-Amino-5-ethoxybenzonitrile |
549488-78-0 | 98% | 5g |
£690.00 | 2025-02-20 | |
| TRC | A609390-100mg |
2-Amino-5-ethoxybenzonitrile |
549488-78-0 | 100mg |
$ 92.00 | 2023-04-19 | ||
| TRC | A609390-250mg |
2-Amino-5-ethoxybenzonitrile |
549488-78-0 | 250mg |
$ 184.00 | 2023-04-19 | ||
| TRC | A609390-500mg |
2-Amino-5-ethoxybenzonitrile |
549488-78-0 | 500mg |
$ 282.00 | 2023-04-19 | ||
| TRC | A609390-1g |
2-Amino-5-ethoxybenzonitrile |
549488-78-0 | 1g |
$ 391.00 | 2023-04-19 | ||
| A2B Chem LLC | AG32997-1g |
2-Amino-5-ethoxybenzonitrile |
549488-78-0 | 98% | 1g |
$176.00 | 2024-04-19 | |
| A2B Chem LLC | AG32997-5g |
2-Amino-5-ethoxybenzonitrile |
549488-78-0 | 98% | 5g |
$619.00 | 2024-04-19 | |
| Crysdot LLC | CD12062089-5g |
2-Amino-5-ethoxybenzonitrile |
549488-78-0 | 95+% | 5g |
$527 | 2024-07-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1093431-1g |
2-amino-5-ethoxybenzonitrile |
549488-78-0 | 98% | 1g |
￥1978.00 | 2024-05-09 |
2-Amino-5-ethoxybenzonitrile Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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